3-Phenyl-6-chloro-1-indanone

• Molecular Formula: C15H11ClO
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 6-chloro-3-phenyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C15H11ClO/c16-11-6-7-12-13(9-15(17)14(12)8-11)10-4-2-1-3-5-10/h1-8,13H,9H2
• InChI Key: RGAOXVRFQQHTQY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C1=O)C=C(C=C2)Cl)C3=CC=CC=C3

Description

3-Phenyl-6-chloro-1-indanone is a useful research compound. Its molecular formula is C15H11ClO and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a corresponding manner was made 3-bromo-6-fluoro-1-indanone melting at 62-64 degrees Centigrade, and 3-bromo-5-fluoro-1-indanone melting at 44-47 degrees Centigrade. To a solution of 113 grams of 3-bromo-6-chloro-1-indanone in 1400 milliliters of dry benzene were added over 10 minutes 230 grams of aluminiumchloride in portions. The reaction mixture was then refluxed for 3 hours, cooled and treated with crushed ice and concentrated hydrochloric acid. The organic phase was separated and extracted with 1 N sodium hydroxide and water, dried over anhydrous magnesium sulfate, treated with active carbon and concentrated in vacuo. The residue was taken up to 450 milliliters of hot n-hexane, cooled and filtered to give 96 grams of 3-phenyl-6-chloro-1-indanone melting at 84-92 degrees Centigrade.